1-(3-ethoxybenzoyl)-4-methylpiperazine

• IUPAC Name: (3-ethoxyphenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H20N2O2/c1-3-18-13-6-4-5-12(11-13)14(17)16-9-7-15(2)8-10-16/h4-6,11H,3,7-10H2,1-2H3
• InChI Key: TVPBJNHRJPEYTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

1-(3-Ethoxybenzoyl)-4-methylpiperazine is a piperazine derivative featuring a 3-ethoxybenzoyl substituent attached to the 4-methylpiperazine core. Piperazine derivatives are widely explored in medicinal chemistry due to their adaptability in modulating receptor interactions, pharmacokinetics, and metabolic stability.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 4-Methylpiperazine Derivatives

Compound Name/Structure	Substituent	Molecular Target	Key Activity	References
BD-1063	2-(3,4-Dichlorophenyl)ethyl	Sigma-1 receptor	Sigma-1 antagonist; attenuates dystonia in rodent models; high selectivity over other receptors .
JNJ7777120	5-Chloro-1H-indol-2-yl carbonyl	Histamine H4 receptor	Histamine H4 ligand; studied for radiation-induced damage protection in rats .
1-(4-Fluorophenylthiocarbamoyl)-4-methylpiperazine	4-Fluorophenylthiocarbamoyl	Acetolactate synthase (ALS)	Herbicide safener; reverses chlorsulfuron-induced growth inhibition in maize .
3,7-Dichloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1,4]oxazepine	Dibenzooxazepine-chloro	H1/5-HT2A receptors	Dual H1/5-HT2A ligand (pKi: 9.23 and 8.74); potential CNS applications .
1-(3-Ethoxy-4-methoxybenzyl)-4-(4-pyridinylmethyl)piperazine	3-Ethoxy-4-methoxybenzyl; pyridinylmethyl	Undisclosed (structural analog)	Oxalate salt form; synthetic focus with no explicit pharmacological data .

Substituent-Driven Pharmacological Profiles

• Electron-Withdrawing Groups (e.g., Chloro, Dichlorophenyl) :

  • BD-1063 and related sigma ligands (e.g., BD-1047) exhibit high selectivity for sigma receptors due to halogenated aromatic substituents. The 3,4-dichlorophenyl group enhances binding to sigma-1 sites, with BD-1063 showing antagonism in dystonia models .
  • In contrast, chloro-substituted dibenzooxazepines () achieve dual H1/5-HT2A receptor activity, highlighting the role of tricyclic cores in receptor cross-reactivity .

• Electron-Donating Groups (e.g., Ethoxy, Methoxy) :

  • Ethoxy and methoxy groups (e.g., 3-ethoxy-4-methoxybenzyl in ) may improve metabolic stability and solubility. However, their pharmacological roles remain underexplored in the provided data .

• Heterocyclic and Aromatic Substituents :

  • The indole carbonyl group in JNJ7777120 confers specificity for histamine H4 receptors, suggesting that bulky aromatic substituents favor G-protein-coupled receptor (GPCR) interactions .